2-Amino-4-chlorobenzenethiol
Cat. No. B107409
M. Wt: 159.64 g/mol
InChI Key: NGIRMPARLVGMPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889881B2
Procedure details
In an acetic acid (0.6 mL) solvent, a mixture including 2-amino-4-chlorobenzenethiol (100 mg, 0.44 mmol), 3,5-dihydroxybenzaldehyde (60 mg, 0.44 mmol), and sodium acetate (107 mg, 1.30 mmol) was refluxed for 7 hours. After cooling, the reaction mixture was distributed between ethyl acetate and water, and an organic layer was dried by using MgSO4, filtered, and evaporated under reduced pressure. The residual was purified by silica gel column chromatography using hexane and ethyl acetate (2:1) as a developer to obtain a solid Compound 90 (64.2 mg, 34.7%).
Name
Yield
34.7%
Identifiers
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REACTION_CXSMILES
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C(O)(=O)C.[NH2:5][C:6]1[CH:11]=[C:10]([Cl:12])[CH:9]=[CH:8][C:7]=1[SH:13].[OH:14][C:15]1[CH:16]=[C:17]([CH:20]=[C:21]([OH:23])[CH:22]=1)[CH:18]=O.C([O-])(=O)C.[Na+]>O.C(OCC)(=O)C>[Cl:12][C:10]1[CH:9]=[CH:8][C:7]2[S:13][C:18]([C:17]3[CH:20]=[C:21]([OH:23])[CH:22]=[C:15]([OH:14])[CH:16]=3)=[N:5][C:6]=2[CH:11]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0.6 mL
|
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Type
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reactant
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|
Smiles
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C(C)(=O)O
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Step Two
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Name
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|
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Quantity
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100 mg
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Type
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reactant
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Smiles
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NC1=C(C=CC(=C1)Cl)S
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Step Three
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Name
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Quantity
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60 mg
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Type
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reactant
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Smiles
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OC=1C=C(C=O)C=C(C1)O
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Step Four
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Name
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Quantity
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107 mg
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Type
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reactant
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Smiles
|
C(C)(=O)[O-].[Na+]
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Step Six
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 7 hours
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Duration
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7 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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an organic layer was dried
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residual was purified by silica gel column chromatography
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
ClC=1C=CC2=C(N=C(S2)C=2C=C(C=C(C2)O)O)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 64.2 mg | |
| YIELD: PERCENTYIELD | 34.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
